Cas no 896324-83-7 (N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 896324-83-7
• MF: C₂₃H₂₄N₂O₆S
• MW: 456.511465072632
• CID: 5797065
• Update Time: 2025-07-09

N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(2-furanyl)-2-[(4-methylphenyl)sulfonyl]ethyl]-N2-[(3-methoxyphenyl)methyl]-
• N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide

• Inchi： 1S/C23H24N2O6S/c1-16-8-10-19(11-9-16)32(28,29)21(20-7-4-12-31-20)15-25-23(27)22(26)24-14-17-5-3-6-18(13-17)30-2/h3-13,21H,14-15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： PFOKLVWVTVZIOV-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NCC1=CC=CC(OC)=C1)=O

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• pka: 11.61±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide

N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 896324-83-7): An Overview of a Versatile Compound in Pharmaceutical Research

N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 896324-83-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 896324-83-7, is characterized by its intricate molecular structure, which includes a furan ring, a tosyl group, and a methoxyphenyl moiety. These structural features contribute to its diverse biological activities and make it an attractive candidate for various drug development initiatives.

The chemical structure of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide is composed of several key functional groups. The furan ring, a five-membered heterocyclic aromatic compound, is known for its stability and reactivity. The tosyl group (4-methylbenzenesulfonyl) is a common protecting group in organic synthesis and can also serve as a leaving group in nucleophilic substitution reactions. The methoxyphenyl moiety, on the other hand, adds polarity and can influence the compound's solubility and binding properties.

Recent studies have explored the potential of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide can induce apoptosis in cancer cells by disrupting cell cycle progression and activating caspase-dependent pathways. These findings suggest that this compound could be further investigated for its anticancer properties and potentially developed into novel cancer therapeutics.

The pharmacokinetic properties of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug candidates. Additionally, its low toxicity and high selectivity towards target cells make it an attractive option for further preclinical and clinical evaluation.

In the context of drug discovery, the synthetic accessibility of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide is another important factor. The compound can be synthesized through well-established organic synthesis routes, making it feasible for large-scale production if it progresses to clinical trials. This synthetic flexibility allows researchers to modify the structure to optimize its pharmacological properties and address any potential issues related to efficacy or safety.

The future prospects for N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide are promising. Ongoing research is focused on elucidating its mechanism of action at the molecular level and identifying potential biomarkers that can predict its therapeutic response. Additionally, efforts are being made to develop prodrugs or formulations that can enhance its delivery and bioavailability.

In conclusion, N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 896324-83-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further investigation and development into new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.